Cas no 1212058-00-8 (1-(Pyridin-4-yl)cyclobutanamine)

• Product Name: 1-(Pyridin-4-yl)cyclobutanamine
• CAS No: 1212058-00-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD09910040
• CID: 2195727
• PubChem ID: 49853417
• Update Time: 2025-11-07

1-(Pyridin-4-yl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)cyclobutanamine
• 1-(PYRIDIN-4-YL)CYCLOBUTAN-1-AMINE
• Cyclobutanamine,1-(4-pyridinyl)-
• AMCB00059
• 1-pyridin-4-ylcyclobutan-1-amine
• AB55050
• AM85501
• Z2526439760

• MDL： MFCD09910040
• Inchi： 1S/C9H12N2/c10-9(4-1-5-9)8-2-6-11-7-3-8/h2-3,6-7H,1,4-5,10H2
• InChI Key： IDWHILRTFFJHIU-UHFFFAOYSA-N
• SMILES： NC1(C2C=CN=CC=2)CCC1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 257.5±23.0 °C at 760 mmHg
• Flash Point: 133.3±9.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(Pyridin-4-yl)cyclobutanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Pyridin-4-yl)cyclobutanamine

Introduction to 1-(Pyridin-4-yl)cyclobutanamine (CAS No. 1212058-00-8)

1-(Pyridin-4-yl)cyclobutanamine, identified by its CAS number 1212058-00-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutane ring fused with a pyridine moiety, has garnered attention due to its unique structural properties and potential applications in drug development. The pyridine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The structural composition of 1-(Pyridin-4-yl)cyclobutanamine is characterized by its bicyclic structure, which combines the rigidity of the cyclobutane ring with the electron-rich nature of the pyridine group. This combination not only influences its chemical reactivity but also its pharmacological profile. The cyclobutane ring provides a stable scaffold, while the pyridine moiety offers opportunities for hydrogen bonding and coordination interactions with biological receptors.

In recent years, there has been growing interest in developing novel compounds that incorporate both cycloalkane and heterocyclic structures. These types of molecules are particularly attractive in medicinal chemistry due to their ability to modulate biological pathways effectively. 1-(Pyridin-4-yl)cyclobutanamine exemplifies this trend, as it combines the benefits of both structural motifs. The presence of the pyridine group allows for interactions with various biological targets, including enzymes and receptors, while the cyclobutane ring enhances metabolic stability and bioavailability.

One of the most compelling aspects of 1-(Pyridin-4-yl)cyclobutanamine is its potential as a building block for more complex drug candidates. Its unique structure makes it amenable to derivatization, allowing chemists to modify specific regions while retaining the core pharmacophoric features. This flexibility is crucial in drug discovery, where fine-tuning molecular properties can significantly impact efficacy and selectivity. Researchers have explored various synthetic routes to access derivatives of this compound, demonstrating its versatility in medicinal chemistry applications.

The pharmacological potential of 1-(Pyridin-4-yl)cyclobutanamine has been explored in several preclinical studies. Its ability to interact with biological targets suggests that it may have therapeutic applications in areas such as inflammation, pain management, and neurodegenerative diseases. For instance, studies have indicated that derivatives of this compound can modulate enzyme activity and receptor binding, leading to potential therapeutic effects. These findings highlight the importance of continued research into this class of molecules.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 1-(Pyridin-4-yl)cyclobutanamine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize drug candidates more efficiently. By leveraging computational tools alongside traditional wet chemistry approaches, scientists can accelerate the drug discovery process significantly.

The synthesis of 1-(Pyridin-4-yl)cyclobutanamine involves multi-step organic reactions that require careful optimization. Key steps typically include cyclization reactions to form the cyclobutane ring and functional group transformations to introduce the pyridine moiety. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound in larger quantities for research purposes.

In conclusion, 1-(Pyridin-4-yl)cyclobutanamine (CAS No. 1212058-00-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a cyclobutane ring and a pyridine group makes it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications for this molecule, underscoring its importance in modern drug discovery efforts.